Cas no 871507-59-4 (2-(fluoromethyl)-1-methyl-1H-Imidazole)

2-(Fluoromethyl)-1-methyl-1H-imidazole is a fluorinated heterocyclic compound featuring a methyl-substituted imidazole core with a fluoromethyl functional group at the 2-position. This structure imparts unique reactivity and stability, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances lipophilicity and metabolic stability, which can improve bioavailability in drug development. Its imidazole ring offers versatile coordination and hydrogen-bonding capabilities, useful in catalysis and material science applications. The compound’s well-defined reactivity profile allows for selective modifications, facilitating its use in the design of bioactive molecules. Proper handling is required due to potential sensitivity to moisture or light.

2-(fluoromethyl)-1-methyl-1H-Imidazole structure

871507-59-4 structure

Product Name:2-(fluoromethyl)-1-methyl-1H-Imidazole

CAS No:871507-59-4

MF:C₅H₇FN₂

MW:114.120884180069

MDL:MFCD21336065

CID:1119916

PubChem ID:11679811

Update Time:2025-05-21

2-(fluoromethyl)-1-methyl-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

- 2-(fluoromethyl)-1-methyl-1H-Imidazole
- SCHEMBL15236207
- 871507-59-4
- A862771
- 2-(FLUOROMETHYL)-1-METHYLIMIDAZOLE
- 1H-Imidazole, 2-(fluoromethyl)-1-methyl-
- AKOS024465059
- MDL： MFCD21336065
- Inchi： 1S/C5H7FN2/c1-8-3-2-7-5(8)4-6/h2-3H,4H2,1H3
- InChI Key： AVGZLZPDHPUPHK-UHFFFAOYSA-N
- SMILES： FCC1=NC=CN1C

Computed Properties

Exact Mass: 114.05932639g/mol
Monoisotopic Mass: 114.05932639g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 17.8Å²

2-(fluoromethyl)-1-methyl-1H-Imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM186865-1g	2-(Fluoromethyl)-1-methyl-1H-imidazole	871507-59-4	95%	1g	$1000	2021-08-05
Chemenu	CM186865-1g	2-(Fluoromethyl)-1-methyl-1H-imidazole	871507-59-4	95%	1g	$***	2023-05-29
Alichem	A069003007-100mg	2-(Fluoromethyl)-1-methyl-1H-imidazole	871507-59-4	95%	100mg	$284.08	2023-08-31
Alichem	A069003007-250mg	2-(Fluoromethyl)-1-methyl-1H-imidazole	871507-59-4	95%	250mg	$462.24	2023-08-31
Alichem	A069003007-1g	2-(Fluoromethyl)-1-methyl-1H-imidazole	871507-59-4	95%	1g	$903.00	2023-08-31
eNovation Chemicals LLC	D405399-1g	2-(fluoromethyl)-1-methyl-1H-Imidazole	871507-59-4	97%	1g	$450	2024-07-28
eNovation Chemicals LLC	D405399-5g	2-(fluoromethyl)-1-methyl-1H-Imidazole	871507-59-4	97%	5g	$1310	2024-07-28
eNovation Chemicals LLC	Y0999824-1g	2-(fluoromethyl)-1-methylimidazole	871507-59-4	95%	1g	$860	2024-08-02
eNovation Chemicals LLC	D405399-500mg	2-(fluoromethyl)-1-methyl-1H-Imidazole	871507-59-4	97%	500mg	$350	2024-07-28
eNovation Chemicals LLC	D405399-2g	2-(fluoromethyl)-1-methyl-1H-Imidazole	871507-59-4	97%	2g	$670	2024-07-28

2-(fluoromethyl)-1-methyl-1H-Imidazole Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
3. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(fluoromethyl)-1-methyl-1H-Imidazole

Comprehensive Overview of 2-(fluoromethyl)-1-methyl-1H-Imidazole (CAS No. 871507-59-4)

2-(fluoromethyl)-1-methyl-1H-Imidazole (CAS No. 871507-59-4) is a fluorinated derivative of imidazole, a heterocyclic compound widely utilized in pharmaceuticals, agrochemicals, and material science. The incorporation of a fluoromethyl group enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly focusing on fluorinated compounds due to their unique physicochemical properties, such as improved metabolic stability and membrane permeability. This article delves into the molecular characteristics, applications, and recent advancements related to this compound, addressing common queries and trends in the field.

The structural uniqueness of 2-(fluoromethyl)-1-methyl-1H-Imidazole lies in its imidazole core, a five-membered ring containing two nitrogen atoms, and the fluoromethyl substituent. This combination offers exceptional versatility in drug design, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its role in optimizing bioactive molecules, aligning with the growing demand for precision medicine. Keywords like "fluorinated imidazole synthesis" and "1-methylimidazole derivatives" frequently appear in academic searches, reflecting the compound's relevance in modern research.

From an industrial perspective, CAS No. 871507-59-4 is gaining traction as a building block for high-value chemicals. Its applications span catalysis, ligand design, and functional material development. For instance, its electron-withdrawing fluorine atom facilitates nucleophilic substitution reactions, a feature exploited in organofluorine chemistry. Users often search for "imidazole-based catalysts" or "fluoromethyl group effects," underscoring the need for detailed technical insights. Additionally, the compound's stability under physiological conditions makes it a candidate for prodrug formulations, a trending topic in pharmaceutical forums.

Environmental and regulatory considerations are also pivotal. While 2-(fluoromethyl)-1-methyl-1H-Imidazole is not classified as hazardous, its synthesis requires careful handling of fluorinating agents. Queries like "green synthesis of fluorinated imidazoles" or "safe handling of fluoromethyl compounds" indicate user interest in sustainable practices. Innovations such as flow chemistry and microwave-assisted synthesis are being explored to improve efficiency and reduce waste, aligning with global green chemistry initiatives.

In conclusion, 2-(fluoromethyl)-1-methyl-1H-Imidazole (CAS No. 871507-59-4) exemplifies the intersection of structural innovation and practical utility. Its role in advancing drug discovery, material science, and sustainable chemistry ensures its prominence in both academic and industrial settings. By addressing frequently searched terms like "imidazole fluorination techniques" and "applications of 1-methylimidazoles," this overview bridges knowledge gaps while adhering to SEO best practices.